Cas no 35302-50-2 ( )
structure
Product Name:
CAS No:35302-50-2
MF:C27H30O9
MW:498.521708965302
CID:920164
PubChem ID:99841
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- DAPHNETOXIN,12-HYDROXY
- 12-hydroxydaphnetoxin
- 6H-2,8b-Epoxyoxireno(6,7)azuleno(5,4-e)-1,3-benzodioxol-6-one, 3a,3b,3c,4a,5,5a,8a,9,10,10a-decahydro-5,5a,10-trihydroxy-4a-(hydroxymethyl)-7,9-dimethyl-10a-(1-methylethenyl)-2-phenyl-
- AC1Q6MYC
- AR-1H1732
- NSC239073
- 30277-03-3
- NSC 239073
- 35302-50-2
- 5,5a,10-Trihydroxy-4a-(hydroxymethyl)-7,9-dimethyl-2-phenyl-10a-(prop-1-en-2-yl)-3a,3b,3c,4a,5,5a,8a,9,10,10a-decahydro-2H,6H-2,8b-epoxyoxireno[6,7]azuleno[5,4-e][1,3]benzodioxol-6-one
- Daphnetoxin, 12-hydroxy-
- NSC-239073
- DTXSID80952639
- ATCCMDINGQUBOE-UHFFFAOYSA-N
-
-
- Inchi: 1S/C27H30O9/c1-12(2)25-19(30)14(4)26-16-10-13(3)18(29)24(16,32)22(31)23(11-28)20(33-23)17(26)21(25)34-27(35-25,36-26)15-8-6-5-7-9-15/h5-10,14,16-17,19-22,28,30-32H,1,11H2,2-4H3
- InChI Key: ATCCMDINGQUBOE-UHFFFAOYSA-N
- SMILES: O1C2(CO)C(C3(C(C(C)=CC3C34C(C)C(C5(C(=C)C)C(C3C12)OC(C1C=CC=CC=1)(O5)O4)O)=O)O)O
Computed Properties
- Exact Mass: 498.18900
- Monoisotopic Mass: 498.18898253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- Rotatable Bond Count: 3
- Complexity: 1080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 138Ų
Experimental Properties
- PSA: 138.21000
- LogP: 0.30370
Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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